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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for

the proper handling of Solvent Yellow 16 (C.I. 12700). The following sections detail the

toxicological properties, potential metabolic pathways, and recommended safety protocols to

ensure a secure working environment.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for Solvent Yellow 16.

Table 1: Physicochemical Properties of Solvent Yellow 16
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Property Value Reference

Chemical Name

2,4-dihydro-5-methyl-2-phenyl-

4-(phenylazo)-3H-pyrazol-3-

one

[1][2][3]

CAS Number 4314-14-1 [4]

Molecular Formula C₁₆H₁₄N₄O [4]

Molecular Weight 278.31 g/mol

Appearance Yellow powder

Melting Point 157 °C

Water Solubility Insoluble

Log P (Octanol/Water) 5.22

Table 2: Mammalian Toxicity Data for Solvent Yellow 16

Test Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity (LD₀)
Rat (female) Oral

>= 15,000

mg/kg bw
Not Classified

Table 3: Ecotoxicity Data for Solvent Yellow 16

Test Species Duration Value Endpoint Reference

Acute

Immobilizatio

n

Daphnia

magna
48 hours > 100 mg/L EC₅₀

Growth

Inhibition

Desmodesmu

s subspicatus
72 hours 1 mg/L NOEC
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Hazard Identification and Safe Handling
Solvent Yellow 16 is a combustible dust and may cause irritation to the skin, eyes, and

respiratory tract. It is harmful if swallowed. Due to its classification as an azo dye, there are

concerns regarding its potential for metabolic activation into hazardous compounds.

Personal Protective Equipment (PPE) and Engineering
Controls

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of dust particles.

Eye Protection: Tightly fitting safety goggles are mandatory to prevent eye contact.

Skin Protection: Chemical-resistant gloves and a lab coat or protective clothing should be

worn to prevent skin contact.

Respiratory Protection: In cases of insufficient ventilation or when dust is generated, a

NIOSH-approved respirator is necessary.

Handling and Storage
Avoid the formation of dust and aerosols.

Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

Wash hands thoroughly after handling.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse eyes with water for at least 15 minutes. Seek medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Potential Metabolic Activation and Toxicological
Concerns
A significant health consideration for azo dyes like Solvent Yellow 16 is their potential for

metabolic activation. While the parent compound may have low toxicity, its metabolites can be

hazardous.

The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond (-

N=N-). This biotransformation is primarily carried out by azoreductases produced by the

intestinal microbiota and, to a lesser extent, by liver enzymes. This process breaks the dye into

its constituent aromatic amines.

For Solvent Yellow 16, this cleavage is predicted to yield aniline and 3-methyl-1-phenyl-1H-

pyrazol-5-amine. Aniline is a known hazardous substance with the potential for carcinogenicity.

The toxicity of 3-methyl-1-phenyl-1H-pyrazol-5-amine is less well-characterized but warrants

caution.

Signaling Pathway of Azo Dye Metabolism
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Caption: Metabolic pathway of Solvent Yellow 16.

Experimental Protocols
The following sections outline the standardized methodologies for key toxicological

assessments, based on OECD guidelines.

General Experimental Workflow for Toxicity Testing
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Caption: General workflow for in vivo/in vitro toxicity studies.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically, young adult female rats are used.

Procedure:
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A single animal is dosed at a starting dose level (e.g., 300 mg/kg or 2000 mg/kg) based on

available information.

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, four additional animals are dosed sequentially at the same level.

If the initial animal dies, the next animal is dosed at a lower fixed dose level.

This sequential dosing continues until a dose that causes evident toxicity but no mortality

is identified, or no effect is seen at the highest dose, or mortality is observed at the lowest

dose.

Endpoint: The test allows for the classification of the substance into a GHS category for

acute oral toxicity.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used.

Procedure:

A small area of the animal's fur is clipped.

0.5 g of the test substance (moistened if solid) is applied to the skin under a gauze patch.

The patch is secured with a semi-occlusive dressing for 4 hours.

After the exposure period, the patch and any residual substance are removed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

Endpoint: The severity of the skin reactions is scored, and the substance is classified based

on the irritation potential.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Test Animals: Albino rabbits are typically used.

Procedure:

A single dose of 0.1 g of the solid substance is instilled into the conjunctival sac of one eye

of the animal.

The other eye remains untreated and serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea, iris, and conjunctiva are scored.

Endpoint: The substance is classified based on the severity and reversibility of the observed

eye lesions.

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test
(Based on OECD Guideline 202)

Objective: To determine the acute toxicity of a substance to Daphnia magna.

Test Organisms: Young daphnids (<24 hours old).

Procedure:

Daphnids are exposed to a range of concentrations of the test substance for 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim after gentle agitation of the test vessel.

Endpoint: The EC₅₀ (the concentration that causes immobilization in 50% of the daphnids) at

48 hours is calculated.
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Algal Growth Inhibition Test (Based on OECD Guideline
201)

Objective: To assess the effect of a substance on the growth of freshwater algae.

Test Organisms: Typically, an exponentially growing culture of a green alga such as

Pseudokirchneriella subcapitata or Desmodesmus subspicatus.

Procedure:

Algal cultures are exposed to various concentrations of the test substance in a nutrient-

rich medium for 72 hours.

The cultures are maintained under constant illumination and temperature.

Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or another

measure of biomass.

Endpoint: The inhibition of growth is determined, and the EC₅₀ (concentration causing a 50%

reduction in growth) and/or the NOEC (No Observed Effect Concentration) are calculated.

Conclusion
While Solvent Yellow 16 exhibits low acute oral toxicity in mammalian studies, its potential for

skin, eye, and respiratory irritation necessitates careful handling and the use of appropriate

personal protective equipment. The primary toxicological concern stems from its nature as an

azo dye and the potential for metabolic activation into hazardous aromatic amines, including

aniline. Researchers and laboratory personnel must adhere to the recommended safety

protocols to mitigate the risks associated with handling this compound. Further research into

the specific mutagenic and carcinogenic potential of Solvent Yellow 16 and its metabolites is

warranted to provide a more complete toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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